Cas no 1804463-76-0 (5-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 5-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1804463-76-0
• MF: C₈H₃BrF₂N₂O
• MW: 261.023027658463
• CID: 4809909
• Update Time: 2025-06-09

5-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H3BrF2N2O/c9-5-2-13-6(3-14)7(8(10)11)4(5)1-12/h2-3,8H
• InChI Key： NFWRXHYPEXIGNB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=O)C(C(F)F)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 1.7
• Topological Polar Surface Area: 53.8

Additional information on 5-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde

Comprehensive Overview of 5-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1804463-76-0)

5-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde is a highly specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with bromo, cyano, difluoromethyl, and carboxaldehyde functional groups, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1804463-76-0, is frequently searched in chemical databases, reflecting its growing importance in industrial and academic settings.

In recent years, the demand for halogenated pyridine derivatives has surged due to their versatility in drug discovery and material science. Researchers are particularly interested in 5-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde for its potential role in developing kinase inhibitors and antimicrobial agents. The incorporation of difluoromethyl groups is a trending topic in medicinal chemistry, as these moieties can enhance metabolic stability and bioavailability. This aligns with the broader industry focus on fluorinated compounds, which are often highlighted in AI-driven drug design platforms.

The synthetic routes for 5-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde often involve multi-step reactions, including Pd-catalyzed cross-coupling and nucleophilic substitution. These methods are widely discussed in scientific forums, with users frequently searching for optimization techniques to improve yields. The compound's carboxaldehyde group also makes it a key precursor for Schiff base formation, a reaction class gaining traction in coordination chemistry and catalysis research.

From an SEO perspective, queries like "synthesis of 5-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde" or "CAS 1804463-76-0 suppliers" are increasingly common, indicating strong market interest. Environmental considerations are another hotspot, as industries seek green chemistry alternatives for producing such intermediates. The compound's stability under various pH conditions is also a frequent subject of technical discussions, particularly in formulations requiring pH-sensitive delivery systems.

In summary, 5-Bromo-4-cyano-3-(difluoromethyl)pyridine-2-carboxaldehyde represents a cutting-edge example of modern heterocyclic chemistry. Its applications span from small-molecule therapeutics to advanced material synthesis, making it a compound of enduring relevance. As AI-assisted molecular modeling continues to evolve, the demand for such structurally diverse building blocks is expected to grow further, solidifying its position in the chemical landscape.